2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-methoxy-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C11H14N4O3/c1-15-5-3-4-8(15)11-13-10(18-14-11)6-12-9(16)7-17-2/h3-5H,6-7H2,1-2H3,(H,12,16)
• InChI Key: AVCDIARJTMICIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)COC
• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol

Description

2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide, also known as MPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPO is a derivative of the compound 1-methyl-1H-pyrrole-2-carboxylic acid, and it has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

Compounds derived from acetamide and oxadiazole frameworks have been extensively studied for their potential anticancer properties. For example, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized with anticancer activity in mind, tested against 60 cancer cell lines, and showed appreciable inhibition against eight cancer cell lines, underlining the potential of these structures in cancer therapy (Al-Sanea et al., 2020).

Synthons for Fused Heterocycles

The utility of methoxy and pyrrolyl structures as synthons for constructing fused heterocycles has been demonstrated. These frameworks facilitate the synthesis of diverse heterocyclic compounds, which are crucial in medicinal chemistry due to their wide range of biological activities (El-Nabi, 2002).

Antimicrobial and Anti-inflammatory Activities

Acetamido pyrrolyl oxazoles, thiazoles, and imidazoles exhibit promising antimicrobial and anti-inflammatory activities. These compounds represent a significant area of research for developing new therapeutic agents against bacterial and fungal infections, as well as for treating inflammation (Sowmya et al., 2017).

Metabolic Studies

Metabolic studies on chloroacetamide herbicides reveal the transformation pathways and potential toxicological impacts of these compounds, providing insights into environmental and health safety assessments (Coleman et al., 2000).

Enzyme Inhibition

Research into novel compounds, including those with oxadiazole moieties, has explored their potential as enzyme inhibitors. These studies are essential for the development of new drugs targeting specific enzymes associated with disease processes, highlighting the versatility and importance of these chemical structures in drug discovery (Faheem, 2018).